Cas no 2418732-67-7 ((9H-fluoren-9-yl)methyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418732-67-7
• MF: C₂₉H₂₉N₃O₂
• MW: 451.559467077255
• CID: 5680012
• PubChem ID: 165775621
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26629153
• 2418732-67-7
• (9H-fluoren-9-yl)methyl 4-[(5-amino-3-ethynyl-2-methylphenyl)methyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C29H29N3O2/c1-3-21-16-23(30)17-22(20(21)2)18-31-12-14-32(15-13-31)29(33)34-19-28-26-10-6-4-8-24(26)25-9-5-7-11-27(25)28/h1,4-11,16-17,28H,12-15,18-19,30H2,2H3
• InChI Key： BMDSAFJLUAJBPO-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC2C=C(C=C(C#C)C=2C)N)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.22597718g/mol
• Monoisotopic Mass: 451.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate

The Compound CAS No. 2418732-67-7: (9H-fluoren-9-yl)methyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate

The compound with CAS No. 2418732-67-7, known as (9H-fluoren-9-yl)methyl 4-(5-amino-3-ethynyl-2-methylphenyl)methylpiperazine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethyl group, a piperazine ring, and an aromatic system with amino and ethynyl substituents. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of organic electronics. The fluorenylmethyl group, a well-known moiety in organic synthesis, contributes to the molecule's stability and fluorescence properties. This makes it an ideal candidate for applications in light-emitting diodes (LEDs) and sensors. Moreover, the piperazine ring introduces flexibility and hydrogen bonding capabilities, enhancing the molecule's solubility and interaction with other components in composite materials.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthesis modifications. Researchers have demonstrated that the ethynyl group can be readily functionalized through click chemistry reactions, enabling the incorporation of additional functionalities. This adaptability has opened new avenues for its use in drug delivery systems, where precise control over drug release is crucial. For instance, studies have shown that this compound can serve as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability.

In addition to its material science applications, this compound has also been explored in the context of biological imaging. The amino group within the aromatic system allows for easy conjugation with biomolecules such as proteins and nucleic acids, making it a promising candidate for fluorescent tagging in cellular studies. Recent advancements in fluorescence microscopy have further underscored its potential in real-time tracking of cellular processes, offering new insights into disease mechanisms and therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the fluorenylmethyl ester, the construction of the piperazine ring, and the introduction of substituents on the aromatic ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Efforts are being made to explore its potential in energy storage devices such as supercapacitors and batteries. The molecule's unique electronic properties and structural flexibility are expected to contribute significantly to these emerging technologies. Furthermore, collaborations between chemists and biologists are paving the way for novel biomedical applications, including targeted drug delivery and diagnostic tools.

In conclusion, CAS No. 2418732-67-7 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its versatile structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for researchers seeking innovative solutions in materials science, biology, and medicine.